4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-phenyltriazol-4-amine
• InChI: InChI=1S/C16H11FN6O/c17-11-8-6-10(7-9-11)15-19-16(24-21-15)13-14(18)23(22-20-13)12-4-2-1-3-5-12/h1-9H,18H2
• InChI Key: GIQDJCMRKLMOHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=C(C=C4)F)N
• Molecular Formula: C16H11FN6O
• Molecular Weight: 322.30 g/mol

Description

4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1H-1,2,3-triazol-5-amine, also known as FPhOxTA, is a chemical compound that has been the focus of scientific research in recent years. This compound is a member of the oxadiazole-triazole family of compounds and has shown potential in various research applications.

Scientific Research Applications

Antibacterial Activity

• Synthesis and Antibacterial Activity : Compounds incorporating oxadiazoles and pyridyl triazole rings, similar to the target compound, have shown significant antibacterial activity. This suggests their potential in developing new antibacterial drugs (Hu, Xie, Xu, Huang, Zhang, & Huang, 2005).
• Antimicrobial Activities of Triazole Derivatives : A series of triazole derivatives, related to the target compound, have been synthesized and demonstrated good antimicrobial activities against various bacterial and fungal strains (Kaneria, Thumar, Ladva, & Vadodaria, 2016).

Anticancer Evaluation

• Anticancer Activity of Oxadiazol Derivatives : New derivatives containing oxadiazol, an element of the target compound, have been tested against human cancer cell lines and showed good to moderate anticancer activity (Yakantham, Sreenivasulu, & Raju, 2019).

Synthesis and Structural Studies

• Synthesis and Structural Characterization : Studies have been conducted on similar compounds for their synthesis and structural characterization, providing insights into the molecular structure and potential applications of such compounds (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).